Cas no 1487887-26-2 (1-(1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 1487887-26-2
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• CID: 6400564
• PubChem ID: 64905228
• Update Time: 2025-06-08

1-(1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carbonitrile
• EN300-1995950
• 1487887-26-2
• AKOS014235057

• Inchi： 1S/C12H9NO3/c13-6-12(4-9(14)5-12)8-1-2-10-11(3-8)16-7-15-10/h1-3H,4-5,7H2
• InChI Key： FDQMQRMXACMVII-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2=CC=C3C(=C2)OCO3)C1

Computed Properties

• Exact Mass: 215.058243149g/mol
• Monoisotopic Mass: 215.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-(1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carbonitrile

Professional Introduction to Compound with CAS No. 1487887-26-2 and Product Name: 1-(1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carbonitrile

Compound with the CAS number 1487887-26-2 and the product name 1-(1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carbonitrile represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and molecular medicine. The presence of both dioxaindan and cyclobutane moieties in its framework suggests a unique combination of structural and functional properties that make it a promising candidate for further investigation.

The dioxaindan moiety, a fused bicyclic system containing two oxygen atoms, contributes to the compound's reactivity and stability under various conditions. This feature is particularly intriguing for researchers exploring novel synthetic pathways and catalytic mechanisms. In contrast, the cyclobutane ring introduces rigidity to the molecular structure, which can influence both the compound's solubility and its interaction with biological targets. The nitrile group at the 1-position further enhances the compound's versatility, enabling participation in various chemical transformations such as hydrolysis and condensation reactions.

Recent studies have highlighted the importance of 1-(1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carbonitrile in the development of new therapeutic agents. Its unique structural features have been leveraged in designing molecules with enhanced binding affinity to specific biological receptors. For instance, researchers have explored its potential as a scaffold for small-molecule inhibitors targeting enzymes involved in inflammatory pathways. The oxygen-rich environment provided by the dioxaindan moiety facilitates hydrogen bonding interactions, which are crucial for stabilizing enzyme-inhibitor complexes.

Moreover, the compound's stability under various pH conditions makes it an attractive candidate for oral administration. This characteristic is particularly relevant in pharmaceutical formulations where maintaining drug integrity during transit through the gastrointestinal tract is essential. Preliminary pharmacokinetic studies indicate that 1-(1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carbonitrile exhibits favorable absorption and distribution profiles when administered orally, suggesting its potential as a viable therapeutic option.

In vitro experiments have demonstrated the compound's ability to modulate key signaling pathways associated with diseases such as cancer and neurodegeneration. The cyclobutane ring has been shown to enhance binding interactions with certain protein targets, while the nitrile group participates in redox reactions that are critical for cellular homeostasis. These findings have prompted further investigation into its role as an antioxidant or prodrug candidate.

The synthesis of 1-(1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carbonitrile represents a significant achievement in organic chemistry due to its complex stereochemistry. Researchers have developed multi-step synthetic routes that involve careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have also enabled more efficient production processes, reducing both cost and environmental impact.

The compound's potential extends beyond traditional pharmaceutical applications into areas such as materials science and agrochemicals. Its structural motifs have inspired novel polymers with enhanced mechanical properties and biodegradability. Additionally, derivatives of this compound have shown promise as intermediates in synthesizing pesticides with improved efficacy and lower environmental persistence.

As research continues to uncover new applications for 1-(1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carbonitrile, collaboration between academic institutions and industry partners will be crucial for translating laboratory discoveries into clinical reality. The compound exemplifies how structural innovation can drive advancements across multiple disciplines, offering hope for addressing some of today's most pressing health challenges.

In conclusion, compound with CAS No. 1487887-26-2 and product name 1-(1,3-dioxaindan-5-yl)-3-oxocyclobutane-1-carbonitrile stands out as a versatile molecule with broad applications in chemical biology and pharmaceutical science. Its unique structural features provide a foundation for developing innovative therapeutic strategies while also opening new avenues in materials engineering and environmental science. Continued exploration of this compound promises to yield further insights into molecular interactions and their implications for human health.